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Compound of Interest

Compound Name: alpha-L-fructofuranose

Cat. No.: B15175207

Researchers, scientists, and drug development professionals must adhere to proper chemical
disposal procedures to ensure laboratory safety and environmental compliance. While alpha-L-
fructofuranose, a sugar isomer, is generally considered non-hazardous, appropriate disposal
methods depend on the quantity of waste and local regulations.

For small quantities of alpha-L-fructofuranose, typically a few hundred grams or milliliters per
day, disposal down the drain with copious amounts of water is often acceptable.[1] This method
is suitable for chemicals that are not radioactive, biologically hazardous, flammable, reactive,
corrosive, or toxic.[1] However, it is crucial to verify this practice against local and institutional
hazardous waste policies.

For larger quantities or when institutional policies prohibit drain disposal of any chemicals, the
recommended procedure is to collect the waste in a designated, properly labeled, and sealed
container.[2][3] This container should then be managed by the institution's hazardous waste
disposal program.

Below is a summary of the relevant properties of alpha-L-fructofuranose and a step-by-step
guide for its proper disposal.

Chemical and Physical Properties
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Property Value

Molecular Formula C6H1206
Molecular Weight 180.16 g/mol [4]
Appearance Off-white solid[5]
Solubility Soluble in water[5]

Not classified as hazardous.[6][7] Low hazard
Hazards . _ _
for usual industrial handling.[6]

Experimental Protocols for Disposal

Disposal of Small Quantities (Subject to Local Regulations):

o Consult Local Guidelines: Before proceeding, confirm that your institution and local
authorities permit the drain disposal of non-hazardous, water-soluble carbohydrates.

o Dissolve: Dissolve the alpha-L-fructofuranose in a volume of water that is at least 100
times the volume of the sugar.

e Flush: Pour the solution down a laboratory sink drain, followed by a copious amount of cold
running water to ensure it is thoroughly flushed through the plumbing system.

Disposal of Large Quantities or When Drain Disposal is Prohibited:

o Containerize: Place the solid alpha-L-fructofuranose or its aqueous solution into a sturdy,
leak-proof container.[2] The container must be compatible with the chemical; for aqueous
solutions, a standard chemical waste container is appropriate.

o Label: Clearly label the container with the full chemical name ("alpha-L-fructofuranose"),
concentration (if in solution), and the date.[3]

o Seal and Store: Securely seal the container and store it in a designated satellite
accumulation area for chemical waste.[2]
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» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
or hazardous waste management provider to arrange for the collection and disposal of the
waste container.[2]

Disposal Decision Workflow
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Caption: Disposal decision workflow for alpha-L-fructofuranose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15175207?utm_src=pdf-custom-synthesis
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-L-fructofuranose
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-L-fructofuranose
https://www.fishersci.com/store/msds?partNumber=AC226080010&productDescription=STACHYOSE+TETRAHYDRATE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://shop.chemsupply.com.au/documents/FA0091CHJY.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/f0127
https://www.benchchem.com/product/b15175207#alpha-l-fructofuranose-proper-disposal-procedures
https://www.benchchem.com/product/b15175207#alpha-l-fructofuranose-proper-disposal-procedures
https://www.benchchem.com/product/b15175207#alpha-l-fructofuranose-proper-disposal-procedures
https://www.benchchem.com/product/b15175207#alpha-l-fructofuranose-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15175207?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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